Cas no 131052-62-5 (6-(Aminomethyl)-2-hydroxypyridine Hydrochloride)

• Product Name: 6-(Aminomethyl)-2-hydroxypyridine Hydrochloride
• CAS No: 131052-62-5
• MF: C₆H₈N₂O
• MW: 124.1405210495
• CID: 839389
• PubChem ID: 13563588
• Update Time: 2025-06-15

6-(Aminomethyl)-2-hydroxypyridine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-(aminomethyl)-2(1H)-Pyridinone
• 2(1H)-Pyridinone,6-(aminomethyl)-(9CI)
• 6-(aminomethyl)-1H-pyridin-2-one,hydrochloride
• 6-(AMINOMETHYL)PYRIDIN-2(1H)-ONE
• (6-Hydroxypyridin-2-yl)methylamine hydrochloride
• 6-(Aminomethyl)-2-hydroxypyridine hydrochloride
• 6-(Aminomethyl)pyridin-2-ol hydrochloride
• C-2473
• 6-(AMinoMethyl)-2-hydroxy-pyridine HCl
• 6-(AMinoMethyl)pyridin-2(1H)-one hydrochloride
• 6-(Aminomethyl)pyridin-2-ol hydrochloride, (6-Hydroxypyridin-2-yl)methylamine hydrochloride
• MFCD12400743
• SB53161
• 6-(aminomethyl)-1H-pyridin-2-one
• CHEMBL4550669
• EN300-150513
• 6-(aminomethyl)-1,2-dihydropyridin-2-one
• 6-(Aminomethyl)pyridin-2-ol
• SCHEMBL9246531
• AKOS013490953
• CS-0120427
• SY071592
• 131052-62-5
• DTXSID701301953
• W-205334
• AKOS006339533
• 6-(Aminomethyl)-2-hydroxypyridine Hydrochloride

• MDL： MFCD12400743
• Inchi： 1S/C6H8N2O/c7-4-5-2-1-3-6(9)8-5/h1-3H,4,7H2,(H,8,9)
• InChI Key： YRZOMHCWFJAZDX-UHFFFAOYSA-N
• SMILES： O=C1C=CC=C(CN)N1

Computed Properties

• Exact Mass: 160.04000
• Monoisotopic Mass: 124.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.228
• Boiling Point: 361.9°C at 760 mmHg
• Flash Point: 172.7°C
• Refractive Index: 1.602
• PSA: 59.14000
• LogP: 1.74820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-pyridylmethylamines

Additional information on 6-(Aminomethyl)-2-hydroxypyridine Hydrochloride

Research Brief on 6-(Aminomethyl)-2-hydroxypyridine Hydrochloride (CAS: 131052-62-5)

6-(Aminomethyl)-2-hydroxypyridine Hydrochloride (CAS: 131052-62-5) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its pyridine backbone and functional aminomethyl and hydroxyl groups, has been explored for its potential applications in drug development, particularly as a building block for more complex molecules. Recent studies have highlighted its utility in the synthesis of novel therapeutic agents, including enzyme inhibitors and receptor modulators.

One of the key areas of research involving 6-(Aminomethyl)-2-hydroxypyridine Hydrochloride is its role in the development of metalloenzyme inhibitors. Metalloenzymes, such as matrix metalloproteinases (MMPs) and histone deacetylases (HDACs), are critical targets in the treatment of various diseases, including cancer and inflammatory disorders. The compound's ability to chelate metal ions, combined with its structural flexibility, makes it a promising scaffold for designing potent and selective inhibitors. Recent studies have demonstrated its efficacy in modulating the activity of these enzymes, offering new avenues for therapeutic intervention.

In addition to its applications in enzyme inhibition, 6-(Aminomethyl)-2-hydroxypyridine Hydrochloride has been investigated for its potential as a ligand in coordination chemistry. Its dual functionality allows it to form stable complexes with various metal ions, which can be exploited in the design of catalysts or imaging agents. For instance, recent research has explored its use in the development of radiopharmaceuticals for positron emission tomography (PET) imaging, where its ability to bind to metal isotopes like gallium-68 or copper-64 is particularly valuable.

The synthesis and characterization of 6-(Aminomethyl)-2-hydroxypyridine Hydrochloride have also been subjects of recent investigations. Advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) and mass spectrometry (MS), have been employed to confirm its purity and structural integrity. Furthermore, computational studies have provided insights into its electronic properties and reactivity, aiding in the rational design of derivatives with enhanced pharmacological profiles.

Despite its promising potential, challenges remain in the optimization of 6-(Aminomethyl)-2-hydroxypyridine Hydrochloride for clinical applications. Issues such as bioavailability, metabolic stability, and toxicity need to be addressed through systematic structure-activity relationship (SAR) studies. Recent efforts have focused on modifying the compound's core structure to improve its pharmacokinetic properties while retaining its biological activity. These studies are crucial for translating the compound's potential into viable therapeutic agents.

In conclusion, 6-(Aminomethyl)-2-hydroxypyridine Hydrochloride (CAS: 131052-62-5) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications in enzyme inhibition, coordination chemistry, and drug development underscore its importance as a scaffold for designing novel therapeutics. Ongoing research aims to overcome existing challenges and unlock its full potential, paving the way for innovative treatments in various disease areas.